molecular formula C8H7FO2 B8650114 7-Fluoro-2,3-dihydrobenzofuran-3-ol

7-Fluoro-2,3-dihydrobenzofuran-3-ol

Cat. No.: B8650114
M. Wt: 154.14 g/mol
InChI Key: YIHJHVSDENEPEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Fluoro-2,3-dihydrobenzofuran-3-ol is a useful research compound. Its molecular formula is C8H7FO2 and its molecular weight is 154.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7FO2

Molecular Weight

154.14 g/mol

IUPAC Name

7-fluoro-2,3-dihydro-1-benzofuran-3-ol

InChI

InChI=1S/C8H7FO2/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-3,7,10H,4H2

InChI Key

YIHJHVSDENEPEU-UHFFFAOYSA-N

Canonical SMILES

C1C(C2=C(O1)C(=CC=C2)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-fluoro-2-((trimethylsilyl)methoxy)benzaldehyde (6.75 g, 29.8 mmol) and CsF (13.73 g, 90 mmol) in DMF (88 mL) were heated in 95° C. oil bath for 3 days. At the conclusion of this period, the reaction was analyzed by HPLC, which showed the starting material had disappeared. The reaction mixture was cooled to rt, diluted with aqueous NaHCO3 and extracted with Et2O (3×15 mL), followed by EtOAc (3×15 mL). The combined organic layers were washed with water (25 mL), brine (25 mL), dried (MgSO4), and concentrated to afford Compound 1B as a brown oil (4.6 g). The crude product was used in next step without further purification.
Name
3-fluoro-2-((trimethylsilyl)methoxy)benzaldehyde
Quantity
6.75 g
Type
reactant
Reaction Step One
Name
Quantity
13.73 g
Type
reactant
Reaction Step One
Name
Quantity
88 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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